Cas no 957893-28-6 ([4-(4-Chlorophenyl)-2-methyl-3-quinolinyl][(2-methyl-2-propanyl)oxy]acetic acid)

• Product Name: [4-(4-Chlorophenyl)-2-methyl-3-quinolinyl][(2-methyl-2-propanyl)oxy]acetic acid
• CAS No: 957893-28-6
• MF: C₂₂H₂₂ClNO₃
• MW: 383.867985248566
• CID: 4729797
• PubChem ID: 49770452
• Update Time: 2025-07-19

[4-(4-Chlorophenyl)-2-methyl-3-quinolinyl][(2-methyl-2-propanyl)oxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• CHEMBL4289412
• BDBM50467960
• 2-(tert-butoxy)-2-(4-(4-chlorophenyl)-2-methylquinolin-3-yl)acetic acid
• [4-(4-Chlorophenyl)-2-methyl-3-quinolinyl][(2-methyl-2-propanyl)oxy]acetic acid
• 957893-28-6
• 2-tert-butoxy-2-[4-(4-chlorophenyl)-2-methyl-3-quinolyl]acetic acid

• Inchi： 1S/C22H22ClNO3/c1-13-18(20(21(25)26)27-22(2,3)4)19(14-9-11-15(23)12-10-14)16-7-5-6-8-17(16)24-13/h5-12,20H,1-4H3,(H,25,26)
• InChI Key： BCLKGXWEVQRUHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2C=CC=CC=2N=C(C)C=1C(C(=O)O)OC(C)(C)C

Computed Properties

• Exact Mass: 383.1288213g/mol
• Monoisotopic Mass: 383.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 59.4Ų

Additional information on [4-(4-Chlorophenyl)-2-methyl-3-quinolinyl][(2-methyl-2-propanyl)oxy]acetic acid

[4-(4-Chlorophenyl)-2-methyl-3-quinolinyl][(2-methyl-2-propanyl)oxy]acetic acid

The compound [4-(4-Chlorophenyl)-2-methyl-3-quinolinyl][(2-methyl-2-propanyl)oxy]acetic acid is a highly specialized molecule that belongs to the family of quinoline derivatives. This compound has garnered significant attention in the field of biomedical research due to its unique structural features and potential applications in drug discovery and therapeutic development.

At the core of this compound lies the quinolinyl group, which is a bicyclic aromatic system with nitrogen at position 1. The presence of substituents such as the 4-chlorophenyl group and 2-methyl substituent further enhances the complexity and diversity of this molecule. Additionally, the acetic acid derivative moiety attached to the quinolinyl group introduces functional diversity, making it a promising candidate for various biological applications.

Recent studies have highlighted the importance of quinoline derivatives in anticancer drug development. The 4-chlorophenyl group has been shown to play a critical role in modulating the pharmacokinetic properties of these compounds, thereby improving their bioavailability and efficacy. Furthermore, the 2-methyl substituent at position 3 of the quinolinyl ring contributes to the compound's stability and solubility, which are essential attributes for drug formulation.

One of the most notable aspects of this compound is its potential as a fluorescent probe. The quinoline moiety is inherently fluorescent due to its conjugated aromatic system, making it highly suitable for applications in biomedical imaging and diagnostics. Researchers have explored the use of such compounds in cell tracking, tumor targeting, and real-time monitoring of biological processes.

Another area where this compound has shown promise is in inflammation and immune modulation. The acetic acid derivative moiety, particularly the (2-methyl-2-propanyl)oxy group, has been implicated in modulating COX-2 enzyme activity, which is a key target in the treatment of inflammatory diseases such as arthritis and inflammation-related cancers.

Recent advancements in crystallography and computational chemistry have provided deeper insights into the structural dynamics of this compound. These studies have revealed that the 4-chlorophenyl group adopts a specific orientation that facilitates hydrogen bonding with key residues in target proteins, thereby enhancing the compound's binding affinity.

Moreover, the 2-methyl substituent at position 3 of the quinolinyl ring has been shown to influence the haptotropic rearrangement of the molecule, which is crucial for its activity in enzymatic reactions. This structural feature makes the compound a valuable tool in catalytic asymmetric synthesis, a field that has seen significant progress in recent years.

Given the multifaceted nature of this compound, it is not surprising that it has attracted the attention of researchers working in diverse fields such as oncology, inflammation, and biomedical imaging. Ongoing studies aim to explore its potential as a multi-target therapeutic agent, capable of addressing multiple disease pathways simultaneously.

One of the most exciting developments in this area is the use of machine learning to predict the bioactivity of such compounds. By leveraging vast datasets of chemical structures and biological activities, researchers have been able to identify patterns that were previously undetectable through conventional methods. This approach has significantly accelerated the discovery process and holds promise for identifying novel therapeutic candidates.

Another promising avenue is the exploration of nanotechnology-based delivery systems for this compound. By encapsulating the molecule in nanoparticles, researchers can enhance its stability, targeting efficiency, and ability to overcome biological barriers such as the blood-brain barrier. This strategy is particularly relevant for diseases that require targeted delivery, such as cancer and neurodegenerative disorders.

Despite the significant progress made so far, there are still challenges that need to be addressed. For instance, further research is required to fully understand the toxicological profile of this compound, particularly in long-term applications. Additionally, optimizing its synthetic routes to achieve higher yields and lower costs will be essential for its eventual translation into clinical practice.

Conclusion

In summary, [4-(4-Chlorophenyl)-2-methyl-3-quinolinyl][(2-methyl-2-propanyl)oxy]acetic acid is a highly versatile and promising compound with a wide range of potential applications in the biomedical field. Its unique structural features, combined with the latest advancements in drug discovery and biomedical imaging, make it a valuable tool for researchers and clinicians alike.